Cas no 2679943-74-7 (rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid)

• Product Name: rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
• CAS No: 2679943-74-7
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5631104
• PubChem ID: 165926491
• Update Time: 2025-06-11

rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
• 2679943-74-7
• EN300-28290456

• Inchi： 1S/C14H14F3NO3/c15-14(16,17)13(21)18-7-10(6-11(8-18)12(19)20)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,19,20)/t10-,11+/m0/s1
• InChI Key： PEMSDZGJNXWYDS-WDEREUQCSA-N
• SMILES： FC(C(N1C[C@H](C(=O)O)C[C@H](C2C=CC=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid

rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid

The compound rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid, identified by the CAS number 2679943-74-7, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and applications in drug design. The structure of this molecule features a piperidine ring substituted with a phenyl group at position 5 and a trifluoroacetyl group at position 1. Additionally, the carboxylic acid group at position 3 introduces further functional complexity to the molecule.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The specific stereochemistry at positions 3 and 5 (denoted as (3R,5R)) plays a critical role in its interactions with target proteins and enzymes. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding modes of this compound with various therapeutic targets. These studies have provided valuable insights into its potential as a lead compound for drug development.

The synthesis of rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization to introduce the phenyl and trifluoroacetyl substituents. The stereochemical control during these steps is crucial to ensure the desired configuration at positions 3 and 5.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels has made it a candidate for research in neurodegenerative diseases. The trifluoroacetyl group contributes significantly to its pharmacokinetic profile by enhancing stability and bioavailability.

The carboxylic acid moiety at position 3 is another critical feature of this molecule. It not only contributes to its acidity but also serves as a site for further chemical modifications. Researchers have explored various derivatives by esterifying or amidating this group to optimize pharmacokinetic properties and improve therapeutic efficacy.

In conclusion, rac-(3R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid represents a compelling example of how structural complexity can be harnessed to design molecules with tailored biological activities. With ongoing research focusing on its optimization and application in drug development pipelines, this compound holds significant promise for addressing unmet medical needs.